Cas no 1034257-15-2 ((2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone)

• Product Name: (2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone
• CAS No: 1034257-15-2
• CID: 4568832
• Update Time: 2025-06-27

(2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone

• Inchi： InChI=1S/C11H13BrN2O2/c12-8-1-2-10(13)9(7-8)11(15)14-3-5-16-6-4-14/h1-2,7H,3-6,13H2
• InChI Key： AHBMTGWOWMPZKV-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Br)C(=O)N2CCOCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone

Introduction to (2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone (CAS No. 1034257-15-2)

The compound (2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone, identified by its CAS number 1034257-15-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural configuration, has garnered considerable attention due to its potential applications in drug discovery and development. Its molecular framework, comprising a brominated phenyl ring connected to a morpholine moiety through a methanone bridge, presents an intriguing scaffold for further chemical and biological exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating morpholine and bromophenyl units. These structural motifs are well-documented for their role in modulating various biological pathways, making them invaluable in the design of novel therapeutic agents. The presence of both 2-amino and 5-bromo substituents in the phenyl ring enhances the compound's reactivity and versatility, opening up multiple avenues for synthetic modifications and functionalization.

Current research in medicinal chemistry highlights the importance of such multifunctional scaffolds in addressing complex diseases. The (2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone structure has been investigated for its potential as an intermediate in the synthesis of bioactive molecules targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The morpholine ring, known for its stability and ability to form hydrogen bonds, contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation.

One of the most compelling aspects of this compound is its ability to serve as a precursor for more complex derivatives. Researchers have leveraged its reactive sites to introduce additional functional groups, leading to the development of libraries of analogs with tailored pharmacological properties. For instance, modifications at the 2-amino position have been explored to enhance binding affinity to specific receptors, while alterations at the 5-bromo site have been used to fine-tune metabolic stability.

The integration of computational methods has further accelerated the study of this compound. Molecular docking simulations have been employed to predict its interactions with biological targets, providing insights into possible mechanisms of action. These simulations have revealed that (2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone exhibits promising binding profiles with enzymes and receptors implicated in various diseases. This computational validation has guided experimental efforts, streamlining the discovery process.

In vitro studies have begun to elucidate the pharmacological potential of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling pathways associated with inflammation and cancer progression. Additionally, its interaction with membrane-bound receptors has been investigated, revealing potential therapeutic benefits in cardiovascular diseases.

The synthesis of this compound involves a series of well-established organic reactions, including bromination, morpholinylation, and condensation steps. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. The scalability of these synthetic routes is also a critical consideration for future industrial applications.

As our understanding of molecular interactions continues to evolve, compounds like (2-Amino-5-bromo-phenyl)-morpholin-4-yl-methanone are poised to play a pivotal role in next-generation drug development. Their unique structural features offer a rich foundation for innovation, enabling scientists to design molecules with enhanced efficacy and reduced side effects. The ongoing research into this compound underscores its significance as a valuable tool in pharmaceutical chemistry.

Future directions in this field may include exploring its role in combination therapies, where it could be paired with other agents to achieve synergistic effects. Furthermore, investigating its pharmacokinetic properties will be essential for translating preclinical findings into clinical applications. As research progresses, it is anticipated that derivatives of this compound will emerge as promising candidates for treating a wide range of medical conditions.